Cas no 2866308-19-0 (Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) )

• Product Name: Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1)
• CAS No: 2866308-19-0
• MF: C₆H₁₃LiN₃O₃
• MW: 182.126721143723
• CID: 5562478
• Update Time: 2025-10-29

Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1)

• Inchi： 1S/C6H13N3O3.Li/c7-2-1-3-8-6(12)9-4-5(10)11;/h1-4,7H2,(H,10,11)(H2,8,9,12);
• InChI Key： ZTMHWJDZGHJJOK-UHFFFAOYSA-N
• SMILES： [Li].O=C(NCCCN)NCC(O)=O

Additional information on Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1)

Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) (CAS No. 2866308-19-0): A Comprehensive Overview in Modern Chemical Biology

The compound Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1), identified by its CAS number 2866308-19-0, represents a significant advancement in the field of chemical biology. This lithium salt derivative has garnered considerable attention due to its unique structural properties and versatile applications in pharmaceutical research and molecular biology. The intricate molecular framework of this compound, featuring a carbonyl group linked to a 3-aminopropyl moiety, makes it a valuable tool for synthetic chemists and biologists alike.

In recent years, the demand for specialized reagents that can facilitate the development of novel therapeutic agents has surged. The Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) has emerged as a critical component in various biochemical assays and drug discovery processes. Its lithium salt formulation enhances solubility and reactivity, making it an ideal candidate for applications in peptide synthesis and proteomics. The ability to modify the glycine backbone with functional groups such as the carbonyl and aminopropyl chains provides researchers with unparalleled flexibility in designing complex molecular architectures.

One of the most compelling aspects of this compound is its role in facilitating the formation of amide bonds, which are fundamental to the structure of proteins and peptides. The presence of the N-[[(3-aminopropyl)amino]carbonyl] group enables efficient carboxylation reactions, which are essential for constructing peptide linkages. This capability has been leveraged in the development of novel enzyme inhibitors and peptidomimetics that target specific biological pathways. For instance, recent studies have demonstrated its utility in synthesizing peptidomimetics that exhibit potent inhibitory effects on proteases involved in inflammation and cancer progression.

The lithium salt form of this compound further enhances its utility by improving its stability and shelf life. Lithium ions are known to stabilize carboxylate groups, which can be particularly beneficial in environments where pH fluctuations may occur. This stability is crucial for maintaining the integrity of biochemical reactions over extended periods, ensuring consistent results in research settings. Moreover, the lithium cation can participate in coordination chemistry with various biomolecules, offering additional avenues for functionalization and interaction studies.

Recent advancements in mass spectrometry have also highlighted the importance of compounds like Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) in structural elucidation. Its high molecular weight and unique fragmentation patterns make it an excellent internal standard for quantitative analysis of peptides and proteins. Researchers have utilized this compound to improve the sensitivity and specificity of mass spectrometric assays, thereby enabling more accurate quantification of biomolecules in complex biological samples.

The pharmaceutical industry has been particularly keen on exploring the potential of this compound as a building block for drug candidates. Its ability to undergo selective modifications allows for the creation of diverse chemical libraries tailored for high-throughput screening. For example, medicinal chemists have employed this reagent to synthesize novel kinase inhibitors that exhibit improved selectivity over existing therapies. The< strong> carbonyl-containing moiety serves as a versatile handle for further derivatization, enabling the introduction of pharmacophores that enhance binding affinity and reduce off-target effects.

In addition to its applications in drug discovery, this compound has found utility in academic research focused on understanding fundamental biological processes. The ability to precisely control peptide modifications using< strong>Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) has provided insights into protein folding mechanisms and enzyme catalysis. For instance, researchers have used this reagent to investigate the role of post-translational modifications in regulating protein function. These studies have not only advanced our understanding of cellular signaling pathways but also identified potential therapeutic targets for various diseases.

The synthesis of< strong>Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1) involves a series of well-established organic reactions that highlight its accessibility to synthetic chemists. The process typically begins with the condensation of glycine with an appropriate carbodiimide derivative followed by subsequent lithiation and quenching with water or an aqueous buffer to yield the final product. This synthetic route is both efficient and scalable, making it suitable for industrial production requirements.

The safety profile of this compound is another critical factor that contributes to its widespread adoption in research laboratories. Being a lithium salt rather than an acid or base derivative minimizes concerns related to reactivity hazards. Additionally, its solubility profile allows for easy handling under controlled conditions without posing significant risks during storage or transportation.

In conclusion,< strong>Glycine, N-[[(3-aminopropyl)amino]carbonyl]-, lithium salt (1:1), with its CAS number< strong>2866308-19-0, stands as a cornerstone in modern chemical biology research. Its unique structural features and functional versatility make it indispensable for applications ranging from peptide synthesis to drug discovery. As scientific understanding continues to evolve，this compound will undoubtedly play an even more pivotal role in advancing our knowledge of biological systems and developing innovative therapeutic strategies.